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Compound of Interest

Compound Name: CGS35066

Cat. No.: B15617009 Get Quote

This document provides immediate, essential safety and logistical information for the proper

handling and disposal of CGS35066, a potent endothelin-converting enzyme-1 (ECE-1)

inhibitor. The following procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices and environmental protection.

Chemical and Safety Data
CGS35066 is a white solid compound intended for laboratory research use only. While it is not

classified as a hazardous substance, proper handling and disposal are crucial to maintain a

safe research environment.
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Property Value

Chemical Name
(S)-3-(dibenzo[b,d]furan-3-yl)-2-

((phosphonomethyl)amino)propanoic acid

CAS Number 261619-50-5

Molecular Formula C₁₆H₁₆NO₆P

Molecular Weight 349.28 g/mol

Physical Appearance White solid

Storage Desiccate at room temperature

Hazard Classification
Not classified as a hazardous substance or

mixture.

Experimental Protocols: Proper Disposal Procedure
The disposal of CGS35066 should always be conducted in compliance with local, state, and

federal regulations. The following is a step-by-step guide for its proper disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling CGS35066, ensure you are wearing appropriate personal protective

equipment:

Safety glasses with side shields

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Collection

Collect waste CGS35066, including any contaminated materials (e.g., weighing paper,

pipette tips), in a designated and clearly labeled waste container.
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The container should be made of a compatible material, be securely sealed, and stored in a

well-ventilated area away from incompatible materials.

Step 3: Waste Segregation

Do not mix CGS35066 waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Step 4: Spillage and Cleanup

In the event of a spill, prevent further leakage if it is safe to do so.[1]

Absorb any spilled material with an inert absorbent material (e.g., vermiculite, sand, or

earth).

Collect the absorbed material and place it in the designated waste container.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Step 5: Final Disposal

Crucially, do not dispose of CGS35066 down the drain.[1]

Adhered or collected material should be promptly disposed of in accordance with appropriate

laws and regulations.[1]

Contact your institution's EHS office or a licensed professional waste disposal service to

arrange for the collection and disposal of the CGS35066 waste.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of CGS35066.
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Caption: Logical workflow for the safe disposal of CGS35066.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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